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Compound of Interest

Compound Name: TZ4M

Cat. No.: B12387039 Get Quote

Welcome to the technical support center for the TZ4M controller. This guide is designed to help

researchers, scientists, and drug development professionals troubleshoot and resolve common

issues encountered during their experiments, with a specific focus on why your TZ4M controller

might be overshooting its setpoint.

Frequently Asked Questions (FAQs)
Q1: What is the most common reason for my TZ4M controller to overshoot the setpoint?

A1: The most frequent cause of overshooting the setpoint is related to the PID (Proportional-

Integral-Derivative) settings not being optimized for your specific experimental setup.[1][2] The

TZ4M controller utilizes PID control to regulate temperature, and if these parameters are not

correctly tuned, it can lead to the temperature exceeding the desired setpoint before settling.[1]

Q2: How can I quickly resolve a setpoint overshoot issue?

A2: The quickest way to address an overshoot is to run the Auto-Tuning (AT) function on your

TZ4M controller. This feature automatically measures the thermal characteristics of your

system and calculates the optimal PID time constants for stable temperature control.[3] You

can initiate the auto-tuning process by pressing the AT key for three seconds or more until the

"AT" lamp starts to flicker. The process is complete when the lamp turns off.[3]

Q3: When should I consider manually adjusting the PID settings?
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A3: Manual PID tuning should be considered when the auto-tuning function does not provide

the desired level of control, or for applications requiring very specific response characteristics

(e.g., minimizing overshoot at all costs, even if it slows down the heating process).

Q4: My controller is still overshooting after running auto-tuning. What are the next steps?

A4: If overshooting persists after auto-tuning, you should investigate other potential causes

such as sensor placement, system dynamics, or the selected control mode. Ensure the

temperature sensor is correctly positioned to accurately measure the temperature of your

sample or process. Additionally, the TZ4M controller has different PID modes; you might need

to select the one most appropriate for your application.[3][4]

Troubleshooting Guide: Controller Overshooting
Setpoint
This guide provides a step-by-step approach to diagnosing and resolving setpoint overshooting

with your TZ4M controller.

Step 1: Execute the Auto-Tuning Function
The first and most crucial step is to perform an auto-tuning cycle. This allows the controller to

learn the thermal properties of your system.

Experimental Protocol: Performing an Auto-Tuning Cycle

System Setup: Ensure your entire experimental setup (heater, sensor, sample) is in place

and ready for operation.

Set Setpoint: Set the desired temperature setpoint (SV) on the TZ4M controller.

Initiate Auto-Tuning: Press and hold the "AT" key on the controller for at least 3 seconds.[3]

Monitor: The "AT" indicator on the display will blink while the tuning process is active.[3]

Completion: The "AT" indicator will turn off once the process is complete. The controller will

now use the newly calculated PID parameters.[3]
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Verification: Run a heating cycle to see if the overshoot has been corrected.

Step 2: Select the Appropriate PID Control Mode
The TZ4M controller offers different PID modes to better suit various applications. For

processes sensitive to overshoot, the PIDS mode is recommended.[3][4]

PID Mode Selection:

Control Mode Description Recommended Application

PIDF

High-speed response type:

Prioritizes reaching the

setpoint quickly, which may

result in some overshoot.

Systems that require rapid

heating, such as injection

molding or electric furnaces.[3]

[4]

PIDS

Low-speed response type:

Designed to minimize

overshoot, even if it takes

longer to reach the setpoint.

Temperature-sensitive

applications where

overshooting could be

detrimental, like plating or oil

temperature control.[3][4]

The factory default setting for the TZ series is PIDS.[3][4] You can verify and change this

setting in the controller's parameter groups.

Step 3: Manual PID Parameter Adjustment
If auto-tuning and mode selection are not sufficient, manual adjustment of the PID parameters

may be necessary. This should be done systematically, adjusting one parameter at a time.

Manual PID Tuning Parameters:
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Parameter Symbol
Effect on
Overshoot

Adjustment to
Reduce Overshoot

Proportional Band P

A narrower band can

lead to faster

response but also

more overshoot.

Increase the

Proportional Band (P)

value.

Integral Time I

A shorter integral time

attempts to correct

errors faster, which

can cause overshoot.

Increase the Integral

Time (I) value.

Derivative Time D

Derivative action

anticipates future

errors and can

dampen overshoot.

Increase the

Derivative Time (D)

value.

Step 4: Verify Sensor and System Integrity
Persistent issues may not be with the controller's settings but with the physical setup.

Sensor Placement: Ensure the temperature sensor is securely mounted and in a location

that accurately reflects the temperature you wish to control. Poor placement can lead to

delayed readings and subsequent overshooting.[2]

System Lag: Significant delays in the heating or cooling system's response to the controller's

commands can cause overshoot.[1] Ensure your heating element is appropriately sized for

your system.

Environmental Factors: Protect your setup from drafts or sudden changes in ambient

temperature that can affect control stability.[1]

Visual Troubleshooting Workflow
The following diagram illustrates the logical steps to troubleshoot the overshooting issue.
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Caption: Troubleshooting workflow for TZ4M controller overshoot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

